Cas no 611235-28-0 (5-bromo-2-chloro-3-methylaniline)

• Product Name: 5-bromo-2-chloro-3-methylaniline
• CAS No: 611235-28-0
• MF: C₇H₇BrClN
• MW: 220.494179964066
• MDL: MFCD18089330
• CID: 3360017
• PubChem ID: 21114516
• Update Time: 2025-10-28

5-bromo-2-chloro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 5-BROMO-2-CHLORO-3-METHYL-
• 5-Bromo-2-chloro-3-methylaniline
• 5-bromo-2-chloro-3-methylaniline hydrochloride
• 5-Bromo-2-chloro-3-methyl-phenylamine
• 5-Bromo2-chloro-3-methyl-phenylamine
• SCHEMBL4079177
• MFCD18089330
• 5-Bromo-2-chloro-3-methyl -phenylamine
• SB79762
• CS-0371436
• EN300-310660
• OFTAZIIMOPHNNF-UHFFFAOYSA-N
• 5-Bromo-2-chloro-3-methylbenzenamine
• 611235-28-0
• 5-bromo-2-chloro-3-methylaniline

• MDL： MFCD18089330
• Inchi： 1S/C7H7BrClN/c1-4-2-5(8)3-6(10)7(4)9/h2-3H,10H2,1H3
• InChI Key： OFTAZIIMOPHNNF-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Br)=CC(C)=C1Cl

Computed Properties

• Exact Mass: 218.94504Da
• Monoisotopic Mass: 218.94504Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 5-bromo-2-chloro-3-methylaniline

Recent Advances in the Application of 5-Bromo-2-chloro-3-methylaniline (CAS: 611235-28-0) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-2-chloro-3-methylaniline (CAS: 611235-28-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a key intermediate in organic synthesis, this compound is widely utilized in the development of novel drug candidates, agrochemicals, and functional materials. Recent studies have highlighted its potential in the synthesis of biologically active molecules, particularly in the context of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological activities, and emerging applications in drug discovery.

One of the most notable developments in the use of 5-bromo-2-chloro-3-methylaniline is its incorporation into the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the design and synthesis of a series of 5-bromo-2-chloro-3-methylaniline-based inhibitors, which showed promising anti-proliferative effects in cancer cell lines. These findings underscore the potential of this compound as a scaffold for the development of targeted therapies.

In addition to its role in kinase inhibitor development, 5-bromo-2-chloro-3-methylaniline has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) investigated the antibacterial activity of several aniline derivatives, including 5-bromo-2-chloro-3-methylaniline, against multidrug-resistant bacterial strains. The results revealed that certain derivatives exhibited significant activity against Gram-positive bacteria, such as Staphylococcus aureus, with minimal cytotoxicity to mammalian cells. These findings suggest that this compound could serve as a valuable starting point for the design of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

From a synthetic chemistry perspective, 5-bromo-2-chloro-3-methylaniline has been employed in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig reactions, to construct complex heterocyclic frameworks. A recent publication in Organic Letters (2023) highlighted the use of this compound in the synthesis of indole and quinoline derivatives, which are prevalent in many pharmacologically active molecules. The study demonstrated that the bromo and chloro substituents on the aniline ring facilitate regioselective cross-coupling reactions, enabling the efficient construction of diverse molecular architectures. This versatility makes 5-bromo-2-chloro-3-methylaniline a valuable building block in medicinal chemistry.

Despite its promising applications, challenges remain in the large-scale production and purification of 5-bromo-2-chloro-3-methylaniline. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For example, a study in Green Chemistry (2023) reported a solvent-free, catalytic method for the synthesis of this compound, which achieved higher efficiency and lower waste generation compared to traditional methods. Such advancements are critical for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

In conclusion, 5-bromo-2-chloro-3-methylaniline (CAS: 611235-28-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, antimicrobial agent design, and synthetic chemistry highlight its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its utility in drug discovery. As the field progresses, this compound is likely to remain a key player in the development of novel therapeutic agents and functional materials.